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Compound of Interest

Compound Name: 2-(Methylsulfonyl)pyridine

Cat. No.: B098560 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides a comprehensive overview of the safety and

handling precautions for 2-(Methylsulfonyl)pyridine, a compound utilized in various research

and development applications. The following sections detail the chemical's hazards, exposure

controls, and emergency procedures to foster a culture of safety and responsibility in the

laboratory.

Hazard Identification and Classification
2-(Methylsulfonyl)pyridine is classified as a hazardous substance. The Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) provides a clear framework for

understanding its potential risks.

Table 1: GHS Classification for 2-(Methylsulfonyl)pyridine

Hazard Class Hazard Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3 (Respiratory system)

H335: May cause respiratory

irritation

Acute toxicity (Oral) 4 H302: Harmful if swallowed
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Signal Word: Warning

Pictogram:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-(Methylsulfonyl)pyridine

Property Value

Molecular Formula C₆H₇NO₂S

Molecular Weight 157.19 g/mol

Appearance Not specified

Odor Not specified

Melting Point Not available

Boiling Point Not available

Solubility Not available

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize the risk of exposure.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of dust or vapors.[1]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.
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Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][2] Ensure that

skin is not exposed.

Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,

use a NIOSH-approved respirator.

Hygiene Practices
Wash hands thoroughly after handling the compound.[1][2]

Do not eat, drink, or smoke in the laboratory.[1]

Remove contaminated clothing and wash it before reuse.[1][2]

Storage
Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Experimental Protocols
General Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm the

functionality of the chemical fume hood and the accessibility of emergency equipment.

Dispensing: Carefully weigh or measure the required amount of 2-(Methylsulfonyl)pyridine
within the fume hood to avoid generating dust or aerosols.

Reaction Setup: Add the compound to the reaction vessel slowly and carefully. Ensure the

reaction is conducted in a closed system or under adequate ventilation.
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Work-up and Purification: Perform all subsequent steps, such as extraction, filtration, and

chromatography, within a well-ventilated area or fume hood.

Decontamination: After the experiment, decontaminate all glassware and equipment that

came into contact with the compound using an appropriate solvent. Dispose of the waste in a

designated hazardous waste container.

Spill Response Protocol
Evacuation: Immediately evacuate the area of the spill, except for personnel involved in the

cleanup.

Ventilation: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

Collection: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, and then wash with soap and

water.

Reporting: Report the spill to the laboratory supervisor and follow institutional reporting

procedures.

First Aid Measures
In the event of exposure, immediate action is critical.

Table 3: First Aid Procedures for 2-(Methylsulfonyl)pyridine
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.[1][2]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Toxicity Information
Detailed toxicological data for 2-(Methylsulfonyl)pyridine is not readily available in the

searched literature. However, the GHS classification indicates that it is harmful if swallowed

and causes skin, eye, and respiratory irritation.[1][2] The lack of comprehensive toxicity data

underscores the importance of handling this compound with extreme care and minimizing all

potential routes of exposure.

Disposal Considerations
Dispose of 2-(Methylsulfonyl)pyridine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.[2]

Visualized Workflows
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To further aid in the safe handling of 2-(Methylsulfonyl)pyridine, the following diagrams

illustrate key logical and experimental workflows.
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Caption: Logical workflow for hazard control when handling 2-(Methylsulfonyl)pyridine.
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Caption: Experimental workflow emphasizing safety checkpoints for using 2-
(Methylsulfonyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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